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Compound of Interest

Compound Name: Bezafibrate-d4

Cat. No.: B562651

This technical guide provides an in-depth overview of the commercial suppliers, availability, and
key experimental applications of Bezafibrate-d4. The information is tailored for researchers,
scientists, and professionals involved in drug development and bioanalytical studies.

Commercial Suppliers and Product Specifications

Bezafibrate-d4, a deuterated analog of Bezafibrate, is primarily utilized as an internal standard
in quantitative bioanalytical assays. Its commercial availability is crucial for researchers
requiring a stable, isotopically labeled compound for mass spectrometry-based methods. Below
is a summary of a known supplier and typical product specifications.

Molecular
. Catalog Molecular .
Supplier CAS Number Weight ( g/mol
Number Formula )
Axios Research AR-B01565 1189452-53-6 C19H16D4CINO4 365.85

Table 1: Commercial Supplier and Product Details for Bezafibrate-d4. Data sourced from Axios
Research[1].
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Experimental Protocol: Quantification of Bezafibrate
in Human Plasma using LC-MS/MS

Bezafibrate-d4 is essential as an internal standard (IS) for the accurate quantification of
Bezafibrate in biological matrices. The following protocol is a detailed methodology for its use in
an LC-MS/MS assay for human plasma analysis.[2]

Materials and Reagents

» Bezafibrate (purity 299.8%)

Bezafibrate-d4 (Internal Standard, IS)

Acetonitrile (HPLC grade)

Formic acid (AR grade)

Water (Milli-Q or equivalent)

Human plasma (blank)

Sample Preparation

o Pipette 100 pL of human plasma into a 10 mL centrifuge tube.

e Add 50 pL of the Bezafibrate-d4 internal standard working solution (20 pg/mL).

» Vortex the mixture for 5 seconds.

o Perform protein precipitation by adding 1 mL of acetonitrile.

» Vortex the sample vigorously for 30 seconds.

o Centrifuge the sample at 4600 rpm for 10 minutes to pellet the precipitated proteins.
o Carefully transfer the supernatant to a clean vial.

e Inject a 5 pL aliquot of the supernatant into the LC-MS/MS system for analysis.[2]
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Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Conditions

o LC System: Acquity UPLC or equivalent
e Column: Sunfire C18, 3.5 um, 2.1 x 50 mm
» Mobile Phase: A mixture of formic acid, water, and acetonitrile.
e Flow Rate: 0.30 mL/min
e Mode: Isocratic elution
e Run Time: 2.5 minutes
e Autosampler Temperature: 10 °C
* Injection Volume: 5 pL
e Mass Spectrometer: Acquity Tandem Quadrupole Detector or equivalent
« lonization Mode: Electrospray lonization (ESI), Negative lon Mode
» Detection Mode: Single lon Recording (SIR)
e SIR Transitions:
o Bezafibrate: m/z 360.01
o Bezafibrate-d4 (IS): m/z 364.01
e Dwell Time: 0.5s
o Capillary Voltage: 3 kV
e Desolvation Gas Flow: 500 L/hr

e Cone Gas Flow: 50 L/hr[2]
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The following diagram illustrates the experimental workflow for sample preparation and
analysis.

‘ 1. Plasma Sample (100 L) }—»‘ 2.Add IS (Bezafibrate-d4) }—»‘ 3. Vortex }——{ 4. Add Acetonitrile (Protein Precipitation) }——{ 5. Vortex }—»‘ 6. Centrifuge (4600 rpm) }—»‘ 7. Collect Supernatant }——{ 8. Inject into LC-MS/MS

Click to download full resolution via product page
LC-MS/MS Sample Preparation Workflow

Signaling Pathway: Bezafibrate as a PPARa Agonist

Bezafibrate exerts its lipid-lowering effects primarily through the activation of the Peroxisome
Proliferator-Activated Receptor Alpha (PPAROQ).[3][4] PPARa is a ligand-activated transcription
factor that plays a critical role in the regulation of lipid metabolism.

Upon binding to Bezafibrate, PPARa forms a heterodimer with the Retinoid X Receptor (RXR).
This complex then binds to specific DNA sequences known as Peroxisome Proliferator
Response Elements (PPRES) located in the promoter regions of target genes. This binding
event modulates the transcription of genes involved in fatty acid uptake, 3-oxidation, and
lipoprotein metabolism, leading to a reduction in triglycerides and an increase in HDL
cholesterol.

The diagram below outlines this signaling cascade.
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Bezafibrate-PPARa Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Availability and Technical Applications of
Bezafibrate-d4: A Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562651#commercial-suppliers-and-availability-of-
bezafibrate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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